Cas no 1379310-39-0 (3,4-Diamino-2-chlorophenol)

3,4-Diamino-2-chlorophenol is a chlorinated aromatic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure allows for selective reactivity in coupling and condensation reactions, particularly in the production of dyes, pigments, and pharmaceutical precursors. The presence of electron-donating amino groups and an electron-withdrawing chlorine substituent enhances its utility in electrophilic substitution and coordination chemistry. This compound is valued for its stability under controlled conditions and its role in synthesizing heterocyclic frameworks. Proper handling is required due to potential sensitivity to oxidation and light. It is typically supplied as a high-purity solid for research and industrial applications.

3,4-Diamino-2-chlorophenol structure

Product Name:3,4-Diamino-2-chlorophenol

CAS No:1379310-39-0

MF:C₆H₇ClN₂O

MW:158.58558011055

CID:5707600

PubChem ID:69277451

Update Time:2025-10-22

3,4-Diamino-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

- EN300-733105
- 3,4-diamino-2-chlorophenol
- DTXSID601028699
- SCHEMBL5009700
- 1379310-39-0
- Phenol, 3,4-diamino-2-chloro-
- 3,4-Diamino-2-chlorophenol
- Inchi： 1S/C6H7ClN2O/c7-5-4(10)2-1-3(8)6(5)9/h1-2,10H,8-9H2
- InChI Key： MDBJJUGZMDAIGD-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1N)N)O

Computed Properties

Exact Mass: 158.0246905g/mol
Monoisotopic Mass: 158.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 72.3Å²

Experimental Properties

Density: 1.519±0.06 g/cm3(Predicted)
Boiling Point: 336.3±42.0 °C(Predicted)
pka: 8.82±0.23(Predicted)

3,4-Diamino-2-chlorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-733105-1.0g	3,4-diamino-2-chlorophenol	1379310-39-0		1g	$0.0	2023-06-07

3,4-Diamino-2-chlorophenol Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 3,4-Diamino-2-chlorophenol

Research Briefing on 3,4-Diamino-2-chlorophenol (CAS: 1379310-39-0) in Chemical Biology and Pharmaceutical Applications

3,4-Diamino-2-chlorophenol (CAS: 1379310-39-0) is a chlorinated aromatic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This briefing consolidates the latest findings on its chemical properties, synthetic applications, and biological activities, offering insights into its growing relevance in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3,4-Diamino-2-chlorophenol as a precursor in the synthesis of kinase inhibitors targeting cancer pathways. The research team utilized its amino and chloro functional groups to construct a library of small molecules, with several derivatives showing potent inhibitory effects against EGFR and VEGFR-2 kinases. The compound's structural flexibility allows for diverse modifications, enabling the optimization of pharmacokinetic properties while maintaining target specificity.

In the field of antimicrobial research, 3,4-Diamino-2-chlorophenol has emerged as a promising scaffold for developing new antibacterial agents. A recent investigation in Bioorganic & Medicinal Chemistry Letters reported its incorporation into hybrid molecules with enhanced activity against drug-resistant Staphylococcus aureus strains. The presence of the chloro substituent was found to significantly improve membrane penetration, while the amino groups facilitated interactions with bacterial targets, demonstrating the compound's dual functionality in drug design.

Analytical chemistry advancements have also contributed to better characterization of 3,4-Diamino-2-chlorophenol. A 2024 study employed high-resolution mass spectrometry and NMR spectroscopy to establish comprehensive purity profiles, addressing previous challenges in quality control for pharmaceutical applications. These methodological improvements are crucial for ensuring batch-to-batch consistency in drug development processes utilizing this compound.

The compound's potential extends to neurological research, where its structural analogs have shown modulatory effects on neurotransmitter systems. Preliminary data from ACS Chemical Neuroscience suggest that derivatives of 3,4-Diamino-2-chlorophenol may interact with dopaminergic and serotonergic receptors, opening new avenues for psychiatric medication development. However, further in vivo studies are required to fully evaluate these effects and potential therapeutic applications.

From a safety perspective, recent toxicological assessments have provided updated data on 3,4-Diamino-2-chlorophenol's handling requirements. The European Chemicals Agency's 2023 evaluation confirmed its classification as a skin sensitizer, emphasizing the need for proper protective measures in laboratory settings. These findings are particularly relevant for researchers working with the compound in synthetic chemistry applications.

Looking forward, the unique chemical properties of 3,4-Diamino-2-chlorophenol (CAS: 1379310-39-0) continue to attract research interest across multiple pharmaceutical domains. Its dual functionality as both a synthetic building block and a potential pharmacophore positions it as a valuable tool in medicinal chemistry. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring its role in the development of next-generation therapeutics for complex diseases.